![molecular formula C8H6N2O B092452 2-Cyanobenzamide CAS No. 17174-98-0](/img/structure/B92452.png)
2-Cyanobenzamide
Overview
Description
2-Cyanobenzamide is a chemical compound that serves as a key precursor in the synthesis of various heterocyclic compounds. It is characterized by the presence of a cyano group and an amide group attached to a benzene ring. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of antitumor agents .
Synthesis Analysis
The synthesis of this compound derivatives can be achieved through various synthetic pathways. For instance, the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate yields 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, which can be further transformed into a range of heterocyclic derivatives . Another approach involves the palladium-catalyzed imidoylative cycloamidation of N-alkyl-2-isocyanobenzamides, leading to axially chiral 2-arylquinazolinones with good yields and atroposelectivities . Additionally, a TBAB-mediated brominative 5-exo-dig oxy-cyclization of 2-alkynylbenzamide has been described for the synthesis of isobenzofuran-1-imines and isobenzofuran derivatives .
Molecular Structure Analysis
The molecular structure of this compound derivatives can vary significantly depending on the specific substituents and the nature of the heterocyclic ring formed. For example, 3-cyanobenzamide crystallizes in the monoclinic system with a non-planar molecular structure, where the amide group is rotated in relation to the phenyl ring . This rotation is influenced by hydrogen bonding and π-π interactions within the crystal structure, which can be analyzed through molecular orbital calculations .
Chemical Reactions Analysis
This compound and its derivatives participate in a variety of chemical reactions, which are often regioselective and can lead to diverse products. These reactions include dipolar cyclization, dinucleophilic-bielectrophilic attack, β-attack, Gewald-type attack, and condensation reactions . The choice of reaction conditions and reagents can direct the synthesis towards specific heterocyclic systems, which are valuable for further transformations and biological investigations .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure and the nature of the substituents. For instance, the presence of hydrogen bonds and the non-planarity of the molecule can affect the melting point, solubility, and stability of the compound . The reactivity of the cyano and amide groups also plays a crucial role in determining the chemical behavior of these compounds, as they can engage in various interactions and reactions that are essential for the synthesis of pharmacologically active molecules .
Scientific Research Applications
Synthesis of Heterocyclic Compounds : 2-Cyanobenzamide is used in the synthesis of heterocyclic compounds, such as 2-aminoquinazolin-4(3H)-ones, through carbonylative coupling processes (Åkerbladh & Odell, 2016).
Chemical Structure Studies : Studies on the molecular structure of 3-cyanobenzamide, derived from reactions involving this compound, have been conducted to understand its crystal structure and molecular interactions (Janczak & Kubiak, 2003).
Application in Biocatalysis : this compound derivatives have been used in biocatalysis, particularly in liquid-liquid extraction processes for antibiotics and biotransformation reactions (Cull et al., 2000).
Antitumor Activity Studies : Some studies have explored the antitumor activities of compounds derived from this compound, demonstrating their potential in inhibiting cancer cell growth (Shams et al., 2010).
Role in Pharmaceutical Synthesis : this compound is used in the synthesis of various pharmaceutical compounds, including those with potential applications in nuclear medicine and drug discovery (Moreau et al., 1995).
Investigation in Cytotoxicity Studies : The compound has been involved in studies examining the cytotoxic effects of certain alkylating agents on human lymphocytes (Meier & Johnson, 1992).
Safety and Hazards
Future Directions
2-Cyanobenzamide is used in the synthesis of silicon phthalocyanines, which have a wide range of applications in various fields such as photouncaging techniques, photothermal and photoimmunotherapy, photovoltaics, optoelectronics, and photocatalysis . The future directions of this compound could be aligned with these applications.
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as 2-aminobenzamide derivatives, are known to interact with histone deacetylase (hdac) structures .
Mode of Action
For instance, 2-aminobenzamide derivatives are known to bind to HDAC structures, potentially influencing gene expression .
Biochemical Pathways
If we consider its potential interaction with hdac structures, it could potentially influence a variety of cellular processes, including cell cycle progression, differentiation, and apoptosis .
Result of Action
If it does indeed interact with hdac structures like its 2-aminobenzamide counterparts, it could potentially influence gene expression and thereby affect a variety of cellular processes .
properties
IUPAC Name |
2-cyanobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STQPCKPKAIRSEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9066170 | |
Record name | Benzamide, 2-cyano- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9066170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17174-98-0 | |
Record name | 2-Cyanobenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17174-98-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzamide, 2-cyano- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017174980 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Cyanobenzamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28289 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzamide, 2-cyano- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzamide, 2-cyano- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9066170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | o-cyanobenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.461 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are some interesting reactions that 2-cyanobenzamide undergoes?
A1: this compound exhibits diverse reactivity due to its functional groups. It undergoes base-catalyzed cyclization to form [(1-oxo-3-iminoisoindolino-endo-N)pentaamminecobalt(III)] in the presence of pentaamminecobalt(III) ions. [] This reaction highlights the nucleophilic character of the amide nitrogen and its ability to participate in ring-forming reactions. Additionally, this compound can be converted to 1,2-benzisothiazolin-3-one via a multistep synthesis involving reaction with sodium sulfide and subsequent oxidative cyclization. [] This synthetic route showcases the versatility of this compound as a building block for more complex heterocyclic compounds.
Q2: Can this compound be used as a starting material for synthesizing other compounds?
A2: Yes, this compound serves as a valuable building block in organic synthesis. For instance, it can be transformed into methyl esters of 2-(N-hydroxycarbamimidoyl)benzoyl-substituted α-amino acids, which hold promise as building blocks for peptidomimetics. [] These modified amino acids can be incorporated into peptides to modulate their properties, making them attractive targets for drug development.
Q3: Does the structure of this compound influence its reactivity?
A3: The position of the cyano group on the benzene ring plays a crucial role in the reactivity of this compound. Studies comparing this compound with its isomer, 3-cyanobenzamide, reveal significant differences in their ring-chain isomeric transitions. [] This comparison highlights the importance of the ortho relationship between the cyano and amide groups in dictating the compound's reactivity and its ability to participate in specific transformations.
Q4: Are there any supramolecular applications of this compound?
A4: Research has shown that guanidinium organosulfonate frameworks, such as tetrakis(guanidinium) pyrenetetrasulfonate (G4PYR) and bis(guanidinium) 1,5-napthalene disulfonate (G2NDS), can catalyze the cyclization of this compound to isoindolone. [] These frameworks also exhibit remarkable selectivity in encapsulating isoindolone over this compound. This selective encapsulation opens up potential applications in controlled release systems and separation technologies.
Q5: Is there any research on the coordination chemistry of this compound?
A5: this compound readily forms complexes with metal ions. For example, it coordinates to pentaamminecobalt(III) ions through both the amide nitrogen and the nitrile nitrogen, leading to linkage isomers. [] This coordination behavior sheds light on the potential use of this compound as a ligand in coordination chemistry and catalysis.
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